Cas no 539851-48-4 (11,15-HEXADECADIENE-3,5,13-TRIYNE-1,2-DIOL, 16-BROMO-, (11E,15E)-)

• Product Name: 11,15-HEXADECADIENE-3,5,13-TRIYNE-1,2-DIOL, 16-BROMO-, (11E,15E)-
• CAS No: 539851-48-4
• MF: C₁₆H₁₇BrO₂
• MW: 321.208984136581
• CID: 4457771
• PubChem ID: 11141768
• Update Time: 2025-04-24

11,15-HEXADECADIENE-3,5,13-TRIYNE-1,2-DIOL, 16-BROMO-, (11E,15E)- Chemical and Physical Properties

Names and Identifiers

• 11,15-HEXADECADIENE-3,5,13-TRIYNE-1,2-DIOL, 16-BROMO-, (11E,15E)-
• 11,15-Hexadecadiene-3,5,13-triyne-1,2-diol, 16-bromo-, (2R,11E,15E)-
• 539851-48-4
• CHEMBL451305
• DIPLYNE E
• (11E,15E)-16-bromohexadeca-11,15-dien-3,5,13-triyne-1,2-diol
• BDBM50478544

• Inchi： 1S/C16H17BrO2/c17-14-12-10-8-6-4-2-1-3-5-7-9-11-13-16(19)15-18/h4,6,12,14,16,18-19H,1-3,5,15H2/b6-4+,14-12+/t16-/m1/s1
• InChI Key： DJSFMRMJRHIIBW-RHTBCCFSSA-N
• SMILES： C(O)[C@H](O)C#CC#CCCCC/C=C/C#C/C=C/Br

Computed Properties

• Exact Mass: 320.04119Da
• Monoisotopic Mass: 320.04119Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Polyols